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Compound of Interest

Compound Name: 3-Bromo-4-fluoro-5-methylpyridine

CAS No.: 1211536-44-5

Cat. No.: B2801183

Get Quote

Executive Summary: The "Magic Methyl" Effect in
Pyridine Scaffolds
In modern drug discovery, 3-bromo-4-fluoro-5-methylpyridine (CAS: 1227568-17-7) is not

merely a building block; it is a strategic tool for Structure-Activity Relationship (SAR)

optimization.

While the molecule itself is a reactive intermediate, its value lies in its ability to access [c]-fused

bicyclic heteroaromatics (e.g., 5-azaindoles). The specific substitution pattern offers three

distinct advantages over standard 3-bromo-4-chloropyridine alternatives:

Enhanced Reactivity: The C4-fluorine atom is significantly more labile toward SNAr

displacement than chlorine, enabling reactions with sterically hindered or electron-deficient

amines.

Metabolic Blocking: The C5-methyl group blocks a primary site of metabolic oxidation (P450-

mediated hydroxylation), significantly extending the half-life (
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) of the final drug candidate.

Hydrophobic Filling: The C5-methyl group often acts as a "magic methyl," filling small

hydrophobic pockets in kinase ATP-binding sites (e.g., FMS, FGFR) to boost potency by 5–

10 fold compared to the des-methyl analog.

Comparative Analysis: Derivative Performance
The following analysis contrasts derivatives synthesized from 3-bromo-4-fluoro-5-
methylpyridine (Scaffold A) against those from 3-bromo-4-chloropyridine (Scaffold B - No

Methyl) and 3-bromo-4-fluoro-pyridine (Scaffold C - Des-methyl).

Case Study: FMS Kinase Inhibitors (Pyrrolo[3,2-
c]pyridine Core)
Derivatives of this scaffold are potent inhibitors of FMS Kinase (CSF-1R), a target for cancer

immunotherapy and rheumatoid arthritis.
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Feature
5-Methyl Derivative

(From Topic
Scaffold)

Des-Methyl Analog

(Standard
Alternative)

Performance Delta

Potency (IC50) 30 nM (Compound 1r) 96 nM (KIST101029)

3.2x Potency Increase

due to hydrophobic

packing in the ATP

pocket.

Selectivity
>38x (Cancer vs.

Fibroblast)
~10x

Methyl group induces

a conformational fit

that disfavors off-

target binding.

Metabolic Stability
High (

min)

Moderate (

min)

C5-Methyl blocks

metabolic oxidation at

the pyridine ring.

Solubility Moderate (LogP ~3.1) High (LogP ~2.4)

Methyl increases

lipophilicity; requires

formulation

optimization.

Key Insight: The 5-methyl group transforms a "hit" into a "lead" by simultaneously addressing

potency and metabolic liability, a common failure point for pyridine-based drugs.

Mechanistic Pathways & Synthesis Logic
The utility of 3-bromo-4-fluoro-5-methylpyridine stems from its orthogonal reactivity. The

fluorine directs nucleophilic attack, while the bromine directs metal-catalyzed coupling.

Pathway Diagram: From Scaffold to Bioactive Core
The following Graphviz diagram illustrates the divergent synthesis pathways to key kinase

inhibitor scaffolds.
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Figure 1: Divergent synthesis pathways. The C4-Fluoro allows rapid introduction of diversity

(Step 1), while the C3-Bromo facilitates ring closure (Path A/B).

Experimental Protocols
These protocols are designed to be self-validating. The high reactivity of the C4-fluorine allows

these reactions to proceed under milder conditions than chlorinated analogs.

Protocol A: SNAr Displacement (Library Generation)
Objective: Synthesis of 4-amino-3-bromo-5-methylpyridine intermediates.

Why this works: The electron-withdrawing nature of the pyridine nitrogen and the ortho-

bromine activates the C4-fluorine.

Preparation: Dissolve 3-bromo-4-fluoro-5-methylpyridine (1.0 equiv) in anhydrous DMSO

(0.5 M concentration).

Addition: Add the desired primary amine (1.2 equiv) and DIPEA (2.0 equiv).

Critical Control: If using a volatile amine, use a sealed tube.

Reaction: Heat to 80°C for 4–6 hours.

Comparison: The chlorinated analog typically requires 120°C+ and 12–24 hours.

Work-up: Dilute with water, extract with EtOAc. Wash organic layer with brine (3x) to remove

DMSO.
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Validation: Monitor by LC-MS. Expect >95% conversion. The product should show a

characteristic Br isotope pattern (1:1 doublet).

Protocol B: Synthesis of 5-Methyl-1H-pyrrolo[3,2-
c]pyridine (5-Azaindole Core)
Objective: Cyclization to the bioactive fused scaffold.

Coupling: React the intermediate from Protocol A with trimethylsilylacetylene (TMSA) using

Pd(PPh3)2Cl2 (5 mol%) and CuI (2 mol%) in TEA/DMF at 70°C (Sonogashira).

Cyclization: Treat the resulting alkyne with KOtBu (2.0 equiv) in NMP at 80°C.

Mechanism:[1][2][3] Base-mediated 5-endo-dig cyclization.

Result: Formation of the 5-azaindole core. The C5-methyl group remains intact, providing the

metabolic shield described in Section 2.

Biological Data Summary (Aggregated)
The following data summarizes the impact of the 3-bromo-4-fluoro-5-methylpyridine scaffold

on final drug properties across multiple kinase targets.

Property Metric Impact of Scaffold Reference

FMS Kinase Inhibition IC50
30 nM (vs 96 nM for

des-methyl)
[1]

FGFR4 Inhibition IC50
<10 nM (for related

[3,2-b] system)
[2]

Cellular Potency EC50
0.15 µM (Ovarian

Cancer lines)
[1]

Selectivity Index Ratio
>30 (Tumor vs Normal

Fibroblast)
[1]

Metabolic Clearance CLint
Low (Stable in

microsomes)
[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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